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Compound of Interest

Compound Name: N-Carbethoxyphthalimide

Cat. No.: B055826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-
Carbethoxyphthalimide, a versatile reagent in organic synthesis. The document covers its

discovery and historical development, key chemical and physical properties, detailed

experimental protocols for its synthesis and application, and its role in significant chemical

transformations.

Introduction and Historical Context
N-Carbethoxyphthalimide, also known as N-ethoxycarbonylphthalimide, is a crystalline solid

that serves as a highly effective reagent for the phthaloylation of primary amines. This process

is crucial for the protection of amine groups in various synthetic procedures, particularly in

peptide and amino acid chemistry.

Discovery: The first synthesis of N-Carbethoxyphthalimide was reported in 1921 by G. Heller

and P. Jacobsohn in the journal Chemische Berichte.[1][2] Their work laid the foundation for the

subsequent exploration of this compound's synthetic utility.

Development as a Reagent: The application of N-Carbethoxyphthalimide as a practical

reagent for the N-phthaloylation of amino acids was significantly advanced by G. H. L. Nefkens,

G. I. Tesser, and R. J. F. Nivard in 1960. Due to their extensive work, N-
Carbethoxyphthalimide is often referred to as "Nefkens' Reagent".[3] Their method provided
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a mild and efficient way to introduce the phthaloyl protecting group, which is stable under

various reaction conditions but can be selectively removed.

Modern Applications: Today, N-Carbethoxyphthalimide continues to be a valuable tool in

organic synthesis. It is utilized in the preparation of intermediates for pharmaceuticals, such as

in the synthesis of thalidomide and potent tankyrase inhibitors.[1][4]

Physicochemical Properties
N-Carbethoxyphthalimide is a white crystalline powder.[1] A summary of its key physical and

chemical properties is presented in the table below.

Property Value Source(s)

CAS Number 22509-74-6 [5]

Molecular Formula C₁₁H₉NO₄ [5]

Molecular Weight 219.19 g/mol [5]

Melting Point 90-92 °C (lit.) [5]

Boiling Point 360 °C (estimate) [2]

Density 1.3219 g/cm³ (estimate) [2]

Solubility

Soluble in DMF, benzene, and

chloroform.[6] Insoluble in

water.

[1][2]

Appearance White crystalline powder [1]

Synthesis of N-Carbethoxyphthalimide
N-Carbethoxyphthalimide can be synthesized through several methods. The most common

approaches involve the reaction of phthalimide or its potassium salt with ethyl chloroformate.

General Synthesis Pathway
The overall reaction for the synthesis of N-Carbethoxyphthalimide from phthalimide is

depicted below. This reaction is typically carried out in the presence of a base, such as
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triethylamine, to neutralize the hydrochloric acid byproduct.

Reactants

Conditions

Products

Phthalimide

N-Carbethoxyphthalimide

+

Ethyl Chloroformate

+

Base (e.g., Triethylamine)

Solvent (e.g., DMF)
Triethylammonium Chloride

Reactants

ProductsN-Carbethoxyphthalimide

N-Substituted Phthalimide

+

Primary Amine (R-NH₂)
+

Ethanol + Carbon Dioxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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